2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95%

• IUPAC Name: ethyl 4-(4-chloro-3-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H13ClO3/c1-2-19-15(18)11-5-3-10(4-6-11)12-7-8-13(16)14(17)9-12/h3-9,17H,2H2,1H3
• InChI Key: LSFYLRXMKMKCNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)Cl)O
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID30686114
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261972-74-0

Description

2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is a chemical compound that has been used in various scientific research applications. It has been used in a variety of experiments, from biochemical and physiological studies to chemical synthesis. This compound has been extensively studied due to its unique properties, and its potential for use in various applications.

Mechanism of Action

2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is an aromatic compound that acts as an intermediate in the synthesis of other compounds. It is a nucleophilic aromatic substitution reaction, in which the chlorine atom of 2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% reacts with the nucleophile (electron-rich species) to form a new bond. This reaction is used in a variety of synthetic processes, such as the synthesis of pharmaceuticals, pesticides, and other compounds.
Biochemical and Physiological Effects
2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and anti-oxidant properties. It has also been found to have an inhibitory effect on the activity of certain enzymes, such as lipoxygenase and cyclooxygenase. In addition, it has been found to have a beneficial effect on the cardiovascular system, as it has been found to reduce the risk of atherosclerosis.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is a useful compound for laboratory experiments due to its low toxicity and low cost. It is also easy to synthesize, which makes it an ideal reagent for chemical synthesis. However, there are some limitations to its use in laboratory experiments. For example, it is not very stable and can easily decompose. In addition, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95%. One potential direction is to explore its potential as an anti-cancer agent. Another potential direction is to explore its potential as a drug delivery system, as it has been found to be a good carrier for small molecules. In addition, further research into its biochemical and physiological effects could lead to the development of new drugs and treatments. Finally, further research could lead to the development of new synthetic methods for the production of this compound.

Synthesis Methods

2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% is synthesized using a two-step reaction. The first step involves the reaction of 4-chloro-2-nitrophenol with ethyl acetate in the presence of sodium ethoxide. This reaction yields a product that is a mixture of 2-chloro-5-(4-ethoxycarbonylphenyl)phenol and 4-chloro-2-ethoxycarbonylphenol. The second step involves the removal of the 4-chloro-2-ethoxycarbonylphenol component from the reaction mixture using a solvent extraction method. The final product is a pure form of 2-chloro-5-(4-ethoxycarbonylphenyl)phenol, 95%.

Scientific Research Applications

2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in studies of the biochemical and physiological effects of various compounds. It has also been used in studies of the mechanism of action of various compounds, as well as the advantages and limitations for lab experiments. In addition, 2-Chloro-5-(4-ethoxycarbonylphenyl)phenol, 95% has been used in chemical synthesis, as a reagent for the synthesis of other compounds.